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Compound of Interest

Compound Name: Timelotem

Cat. No.: B1205482

Disclaimer: Specific disposal procedures for Timelotem are not readily available in public
safety documents. The following guidance is based on best practices for the disposal of novel
or uncharacterized pharmaceutical compounds and should be adapted in consultation with
your institution's Environmental Health and Safety (EHS) department. A compound-specific risk
assessment must be performed by qualified personnel before handling.

Timelotem is identified as a benzodiazepine derivative and should be handled with care,
assuming it is a hazardous substance.[1][2] The primary disposal route for Timelotem and
associated waste is through an approved hazardous waste management program.[3] Under no
circumstances should this chemical be disposed of down the drain or in regular trash.

Immediate Operational and Disposal Plan

This plan outlines the essential steps for the safe handling and disposal of Timelotem in a
laboratory setting.

Step 1: Personal Protective Equipment (PPE) Before handling Timelotem in any form, it is
mandatory to wear appropriate PPE. This includes, but is not limited to:

o Safety goggles or a face shield
o Chemical-resistant gloves

e Alab coat

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1205482?utm_src=pdf-interest
https://www.benchchem.com/product/b1205482?utm_src=pdf-body
https://www.benchchem.com/product/b1205482?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Timelotem
https://www.medkoo.com/products/56553
https://www.benchchem.com/product/b1205482?utm_src=pdf-body
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.benchchem.com/product/b1205482?utm_src=pdf-body
https://www.benchchem.com/product/b1205482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step 2: Waste Segregation Proper segregation of waste is critical to ensure safety and
compliance.

» Solid Waste: All solid materials contaminated with Timelotem, including unused pure
compound, gloves, pipette tips, and weighing papers, must be collected in a dedicated,
clearly labeled hazardous waste container.

e Liquid Waste: Solutions containing Timelotem must be collected in a sealed, leak-proof, and
chemically compatible container.

o Sharps: Any contaminated sharps, such as needles or broken glass, should be placed in a
designated sharps container.

Step 3: Waste Container Labeling All waste containers must be labeled immediately and
clearly. The label should include:

The words "Hazardous Waste"

The full chemical name: "Timelotem"

A list of all components and their estimated concentrations if it is a solution

The name of the Principal Investigator (PI) and the laboratory location

The date of waste generation

Step 4: Storage Store waste containers in a designated and secure Satellite Accumulation Area
(SAA) within the laboratory. This area should be away from general traffic and incompatible
materials. Ensure containers are kept closed except when adding waste.

Step 5: Disposal Contact your institution's EHS department to schedule a pickup for the
hazardous waste. Provide them with all necessary information regarding the waste
composition. Follow all institutional, local, state, and federal regulations for hazardous waste
disposal.

Quantitative Data Summary
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The following table summarizes known properties of Timelotem (free base). This information is

crucial for a comprehensive risk assessment.

Property Value Source

Molecular Formula C17H18FN3S PubChem

Molecular Weight 315.4 g/mol PubChem
10-fluoro-3-methyl-7-thiophen-

IUPAC Name 2-yl-2,4,4a,5-tetrahydro-1H- PubChem
pyrazino[1,2-a]benzodiazepine

CAS Number 96306-34-2 PubChem

Experimental Protocols
Protocol for Spill Management

In the event of a Timelotem spill, follow these steps:

» Evacuate: Immediately alert others and evacuate all non-essential personnel from the area.

o Ventilate: Ensure the area is well-ventilated. If the spill is in a chemical fume hood, keep it

operational.

o Wear PPE: Don appropriate PPE, including respiratory protection if necessary.

o Contain and Absorb: For solid spills, carefully scoop or sweep the material to avoid

generating dust. For liquid spills, use an appropriate absorbent material.

o Collect Waste: Place all contaminated materials into a labeled hazardous waste container.

o Decontaminate: Clean the spill area with a suitable solvent and decontaminate thoroughly.

» Dispose: All cleaning materials must be disposed of as hazardous waste.

Visualized Workflows

The following diagrams illustrate the key procedural workflows for handling Timelotem waste.
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Caption: Logical flow for the proper disposal of Timelotem waste.
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Caption: Step-by-step workflow for managing a Timelotem spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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